![molecular formula C17H15ClN4O2S2 B2644001 2-(2-((3-chlorobenzyl)thio)-4-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)-N-(thiazol-2-yl)acetamide CAS No. 1171576-12-7](/img/structure/B2644001.png)
2-(2-((3-chlorobenzyl)thio)-4-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)-N-(thiazol-2-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(2-((3-chlorobenzyl)thio)-4-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)-N-(thiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C17H15ClN4O2S2 and its molecular weight is 406.9. The purity is usually 95%.
BenchChem offers high-quality 2-(2-((3-chlorobenzyl)thio)-4-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)-N-(thiazol-2-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(2-((3-chlorobenzyl)thio)-4-methyl-6-oxo-1,6-dihydropyrimidin-5-yl)-N-(thiazol-2-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Heterocyclic Synthesis via Cascade Reactions
Thiourea derivatives, like the mentioned compound, serve as versatile precursors for synthesizing a wide range of heterocycles through cascade reactions, demonstrating excellent atom economy. Such processes enable the creation of complex heterocyclic structures, which are crucial in pharmaceutical chemistry for their potential biological activities. The one-pot synthesis methods developed offer benign new accesses to important heterocycles, underscoring the compound's utility in facilitating efficient and diverse heterocyclic synthesis (Schmeyers & Kaupp, 2002).
Therapeutic Potential Investigations
Another dimension of research focuses on the compound's derivatives for potential therapeutic applications. For instance, derivatives have been studied for their anticancer properties, with some showing promising activity against specific cancer cell lines. This highlights the compound's role as a scaffold for developing new anticancer agents (Evren et al., 2019). Moreover, the anti-inflammatory and analgesic properties of related thiazolopyrimidine derivatives were investigated, revealing compounds with significant activities, which suggests the potential for developing new anti-inflammatory agents (Selvam et al., 2012).
Antimicrobial Activity Studies
The antimicrobial potential of novel derivatives has also been explored. For example, studies on thienopyrimidine linked rhodanine derivatives demonstrated their potent antibacterial efficacy against several bacterial strains, offering insights into the compound's utility in addressing microbial resistance (Kerru et al., 2019).
Metabolic Stability Enhancements
Research into structural modifications to improve metabolic stability has led to the development of analogs with reduced susceptibility to metabolic deacetylation. This is crucial for pharmaceutical development, as enhanced metabolic stability can lead to more effective and longer-lasting drugs (Stec et al., 2011).
properties
IUPAC Name |
2-[2-[(3-chlorophenyl)methylsulfanyl]-4-methyl-6-oxo-1H-pyrimidin-5-yl]-N-(1,3-thiazol-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15ClN4O2S2/c1-10-13(8-14(23)21-16-19-5-6-25-16)15(24)22-17(20-10)26-9-11-3-2-4-12(18)7-11/h2-7H,8-9H2,1H3,(H,19,21,23)(H,20,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GCOURTVXVCFRIU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=O)NC(=N1)SCC2=CC(=CC=C2)Cl)CC(=O)NC3=NC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15ClN4O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.